Cas no 52645-53-1 (Permethrin)

• Product Name: Permethrin
• CAS No: 52645-53-1
• MF: C₂₁H₂₀Cl₂O₃
• MW: 391.287704467773
• MDL: MFCD00041809
• CID: 56284
• PubChem ID: 40326
• Update Time: 2026-05-14

Permethrin Chemical and Physical Properties

Names and Identifiers

• Permethrin
• 3-phenoxybenzyl-2,2-dimethyl-3-(2,2-dichloroethenyl)–cyclopropanecarboxylate
• 3-phenoxybenzyl
• (3-phenoxyphenyl)methyl 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• 3-phenoxybenzyl (1RS)-cis-trans-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• 1RS,3SR)-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• Permethrin (isomers) solution
• Permethrin (isomers)
• Permethrin Solution
• (3-phenoxyphenyl)methyl (1Ξ,3Ξ)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• 3-Dichloroacetyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline
• 3-phenoxybenzyl (1RS)-cis-trans-3-(2,2-dichloroviny
• Perchloric acid
• Permethrin 100 ng
• 3-(2,2-Dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid (3-phenoxyphenyl)methyl ester
• m-Phenoxybenzyl 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• 氯菊酯
• Transpermethrin
• Ambush
• Pounce
• 1RS,cis-Permethrin
• Kudos
• 1RS-trans-Permethrin
• Transpermethrin [ISO]
• (+-)-cis-Permethrin
• trans-(+-)-Permethrin
• NRDC 148
• NRDC 146
• (+-)-trans-Permethrin
• FMC 35171
• Elimite
• Permethrine
• (+)-trans-Permethrin
• Permetrina
• Stomoxin
• Stomoxi
• Permasect
• Kaleait
• Ectiban
• Corsair
• Chinetrin
• Acticin
• Perthrine
• Perigen
• Dragnet
• Ambushfog
• Quamlin
• Imperator
• Stomozan
• Outflank
• Lyclear
• Kestrel
• Indothrin
• Efmethrin
• Ecsumin
• Picket
• Eksmin
• Coopex
• ermethrin
• NRDC-143

• MDL： MFCD00041809
• Inchi： 1S/C21H20Cl2O3/c1-21(2)17(12-18(22)23)19(21)20(24)25-13-14-7-6-10-16(11-14)26-15-8-4-3-5-9-15/h3-12,17,19H,13H2,1-2H3
• InChI Key： RLLPVAHGXHCWKJ-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/[H])\C1([H])C([H])(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C(C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])C1(C([H])([H])[H])C([H])([H])[H])/Cl
• BRN： 4153590

Computed Properties

• Exact Mass: 390.07900
• Monoisotopic Mass: 390.07895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: The pure product is solid, and the technical drug is brownish yellow viscous liquid or semi-solid.
• Density: 1.19
• Melting Point: 34-35 ºC
• Boiling Point: bp0.05 220°
• Flash Point: Fahrenheit: 1007.6 ° f < br / > Celsius: 542 ° C < br / >
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidising agents.
• PSA: 35.53000
• LogP: 6.11330
• Merck: 13,7257
• Color/Form: 100 μg/mL in acetonitrile
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Permethrin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317,H332,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 20/22-43-50/53
• Safety Instruction： S13; S24; S36/37/39; S60; S61; S45; S36/37; S16; S7; S26
• RTECS：GZ1255000
• Hazardous Material Identification：
• Safety Term：S13-S24-S36/37/39-S60-S61-S45-S36/37-S16-S7-S26
• Risk Phrases：R20/22
• Toxicity：LD50 orally in female rats: 3801 mg/kg (Metker); LD50 in 8 day old rats, male adult rats (mg/kg): 340.5, 1500.0 orally (Cantalamessa)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：9
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Permethrin

Permethrin (CAS No. 52645-53-1): A Comprehensive Overview of Its Applications and Recent Research Findings

Permethrin, chemically known by its CAS number 52645-53-1, is a widely recognized compound belonging to the class of synthetic pyrethroids. This compound has garnered significant attention in various fields, including agriculture, public health, and pharmaceutical research, due to its potent insecticidal properties. The molecular structure of permethrin, characterized by its unique permethrin structure, makes it highly effective in repelling and killing a broad spectrum of insects.

The primary mechanism of action of Permethrin involves the disruption of the insect nervous system. It specifically targets the sodium channels in the insect's neurons, leading to overstimulation and ultimately resulting in paralysis and death. This mode of action has made permethrin a cornerstone in the management of pest infestations across the globe.

In recent years, researchers have been exploring the potential applications of permethrin beyond traditional insect control. One notable area of interest is its use in medical applications. Studies have shown that permethrin-based formulations can be effective in treating conditions such as scabies and lice infestations. The compound's ability to penetrate the exoskeleton of these parasites makes it particularly effective in disrupting their life cycles.

Moreover, the growing concern over resistance development in pests has prompted researchers to investigate novel derivatives and formulations of permethrin. Recent advancements in chemical synthesis have led to the development of newer analogs that maintain efficacy while potentially reducing the likelihood of resistance. These derivatives are being extensively tested in both laboratory and field conditions to assess their long-term effectiveness and environmental impact.

The agricultural sector has also seen significant benefits from the use of permethrin. Its application in crop protection helps in safeguarding crops from various insect pests, thereby ensuring higher yields and quality produce. The compound's low toxicity profile to humans and livestock further enhances its appeal as an agricultural pesticide. However, ongoing research is focused on minimizing any potential environmental impacts associated with its widespread use.

Another emerging application of permethrin is in the realm of biotechnology. Researchers are exploring its potential as a component in bio-based pest control agents. By integrating permethrin with natural compounds, scientists aim to develop eco-friendly alternatives that are less harmful to non-target species. This approach aligns with the global shift towards sustainable agricultural practices and environmental conservation.

The pharmaceutical industry has also been investigating the therapeutic potential of permethrin derivatives. Initial studies suggest that certain modifications to its molecular structure could enhance its efficacy as an anti-inflammatory agent. While still in the early stages of research, these findings hold promise for developing new treatments for inflammatory conditions.

Environmental studies on permethrin have been crucial in understanding its long-term effects on ecosystems. While it is generally considered safe when used as directed, researchers are continuously monitoring its persistence and bioaccumulation potential in various environments. Efforts are being made to develop more environmentally friendly formulations that degrade quickly and pose minimal risk to aquatic life.

The development of novel delivery systems for permethrin is another area of active research. Innovations such as slow-release formulations and targeted delivery methods are being tested to improve efficiency and reduce waste. These advancements aim to enhance the overall effectiveness of permethrin-based products while minimizing unnecessary exposure.

In conclusion, permethrin (CAS No. 52645-53-1) remains a vital compound with diverse applications across multiple sectors. Its potent insecticidal properties continue to make it indispensable in agriculture and public health. Ongoing research efforts are focused on expanding its utility through novel derivatives, eco-friendly formulations, and innovative delivery systems. As our understanding of this compound evolves, so do its potential benefits for humanity and the environment.